Cas no 2248356-38-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate
• CAS No: 2248356-38-7
• MF: C₁₈H₉N₃O₄
• MW: 331.281763792038
• CID: 6381931
• PubChem ID: 165891185
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248356-38-7
• EN300-6518507
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate

• Inchi： 1S/C18H9N3O4/c19-9-13-10-5-3-4-8-14(10)20-15(13)18(24)25-21-16(22)11-6-1-2-7-12(11)17(21)23/h1-8,20H
• InChI Key： SKQQCPLSRLWEEE-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C#N)C2C=CC=CC=2N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.05930578g/mol
• Monoisotopic Mass: 331.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate (CAS: 2248356-38-7): Recent Advances and Applications

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate (CAS: 2248356-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive indole and isoindole moieties make it a promising scaffold for the development of novel small-molecule inhibitors targeting various disease pathways.

Recent studies have highlighted the synthetic versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate, with several research groups reporting efficient and scalable synthetic routes. For instance, a 2023 publication in the Journal of Medicinal Chemistry described a one-pot synthesis method that significantly improved the yield and purity of the compound. The method involves the condensation of 3-cyano-1H-indole-2-carboxylic acid with N-hydroxylphthalimide under mild conditions, followed by a dehydration step. This advancement has facilitated further exploration of the compound's biological properties and structure-activity relationships (SAR).

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate exhibits potent inhibitory effects against several kinase targets, including JAK2 and Aurora kinases, which are implicated in cancer and inflammatory diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar IC50 values against these kinases, with selectivity profiles that suggest potential for further optimization. Additionally, molecular docking studies have provided insights into the binding interactions of the compound with key amino acid residues in the kinase active sites, offering a rationale for its observed potency.

Beyond its kinase inhibitory activity, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). A 2023 study in Chemical Science highlighted its ability to disrupt the interaction between Bcl-2 and pro-apoptotic proteins, a mechanism relevant to cancer therapy. The study utilized a combination of biophysical techniques, including surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR), to characterize the binding affinity and mode of action of the compound. These findings open new avenues for the development of PPI inhibitors based on this scaffold.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyano-1H-indole-2-carboxylate (CAS: 2248356-38-7) represents a promising lead compound in medicinal chemistry, with demonstrated activity against multiple therapeutic targets. The recent advancements in its synthesis and biological evaluation underscore its potential for further development into clinically relevant agents. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to fully realize its therapeutic potential.